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2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029168918-1g |
2,5-Dichloro-4-hydroxypyridine |
847664-65-7 | 97% | 1g |
$254.95 | 2023-08-31 | |
| Alichem | A029168918-5g |
2,5-Dichloro-4-hydroxypyridine |
847664-65-7 | 97% | 5g |
$764.86 | 2023-08-31 | |
| Alichem | A029168918-10g |
2,5-Dichloro-4-hydroxypyridine |
847664-65-7 | 97% | 10g |
$1229.26 | 2023-08-31 | |
| TRC | D437433-2.5g |
2,5-Dichloro-4-hydroxypyridine |
847664-65-7 | 2.5g |
$ 50.00 | 2022-06-05 | ||
| TRC | D437433-5g |
2,5-Dichloro-4-hydroxypyridine |
847664-65-7 | 5g |
$ 65.00 | 2022-06-05 | ||
| TRC | D437433-25g |
2,5-Dichloro-4-hydroxypyridine |
847664-65-7 | 25g |
$ 80.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | HJ983-250mg |
2,5-dichloropyridin-4-ol |
847664-65-7 | 97% | 250mg |
612CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | HJ983-1g |
2,5-dichloropyridin-4-ol |
847664-65-7 | 97% | 1g |
1531CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D13551-1g |
2,5-dichloropyridin-4-ol |
847664-65-7 | 98% | 1g |
2078CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D13551-5g |
2,5-dichloropyridin-4-ol |
847664-65-7 | 98% | 5g |
8316CNY | 2021-05-08 |
Audited Supplier
The compound 2,5-dichloropyridin-4-ol (CAS: 847664-65-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its dichlorinated pyridine core, has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, making it a focal point for interdisciplinary research.
One of the key areas of investigation involves the use of 2,5-dichloropyridin-4-ol as a precursor in the synthesis of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural features of this compound allow for efficient modifications to enhance selectivity and potency. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective JAK2 inhibitors, which showed promising results in preclinical models of myeloproliferative disorders. The study emphasized the compound's ability to serve as a scaffold for introducing pharmacophoric groups that improve binding affinity and metabolic stability.
In addition to its applications in kinase inhibition, 2,5-dichloropyridin-4-ol has been investigated for its antimicrobial properties. Research published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by molecular docking studies and in vitro assays. These findings suggest its potential as a lead compound for developing new antibiotics to address the growing challenge of antimicrobial resistance.
Another notable advancement is the incorporation of 2,5-dichloropyridin-4-ol into the synthesis of fluorescent probes for biological imaging. A recent study in Chemical Communications detailed the development of a pyridine-based probe that selectively binds to reactive oxygen species (ROS) in live cells. The probe's high sensitivity and specificity were attributed to the electron-withdrawing effects of the chlorine substituents, which enhance its reactivity with ROS. This application underscores the compound's utility beyond traditional drug discovery, extending into diagnostic and imaging technologies.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 2,5-dichloropyridin-4-ol derivatives. Researchers are actively exploring strategies to mitigate potential off-target effects and improve bioavailability. For instance, a 2024 study in ACS Medicinal Chemistry Letters reported the use of prodrug approaches to enhance the solubility and tissue distribution of related compounds. Such innovations are critical for advancing these molecules into clinical trials and eventual therapeutic use.
In conclusion, 2,5-dichloropyridin-4-ol (CAS: 847664-65-7) represents a versatile and valuable scaffold in chemical biology and pharmaceutical research. Its applications span kinase inhibition, antimicrobial therapy, and diagnostic imaging, reflecting its broad utility. Ongoing research aims to address existing limitations and unlock its full potential in drug development. As the field progresses, this compound is likely to remain a key player in the discovery of next-generation therapeutics.
